6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C20H18N2O6S/c1-12-6-7-21-20(22-12)29-11-14-9-15(23)18(10-27-14)28-19(24)13-4-5-16(25-2)17(8-13)26-3/h4-10H,11H2,1-3H3
• InChI Key: RKOJYHJILURKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol
• CAS No.: 877635-74-0

Description

This compound features a pyranone core substituted at position 6 with a [(4-methylpyrimidin-2-yl)sulfanyl]methyl group and at position 3 with a 3,4-dimethoxybenzoate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate typically involves multiple steps:

Starting Materials: The synthesis begins with 4-methylpyrimidine-2-thiol and 4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate.

Alkylation: The 4-methylpyrimidine-2-thiol is alkylated using a suitable alkylating agent such as bromoacetic acid ester in the presence of a base like potassium carbonate.

Cyclization: The resulting intermediate undergoes cyclization to form the pyran ring.

Esterification: Finally, the compound is esterified with 3,4-dimethoxybenzoic acid under acidic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, automated synthesis, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the pyrimidine ring.

Reduction: Reduction reactions can target the carbonyl groups in the pyran and benzoate moieties.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at positions adjacent to the sulfur atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohols or amines.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate has several applications in scientific research:

Medicinal Chemistry: It can be used as a scaffold for the development of new drugs, particularly those targeting enzymes or receptors involved in disease pathways.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: It can be used to study the interactions between small molecules and biological macromolecules such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate involves its interaction with specific molecular targets. The sulfur atom in the pyrimidine ring can form covalent bonds with nucleophilic residues in proteins, potentially inhibiting enzyme activity. The compound may also interact with DNA or RNA, affecting gene expression.

Comparison with Similar Compounds

Substituent Variations and Structural Features

Compound Name (Catalog No.)	Substituent on Benzoate/Acetate	Molecular Formula	Molecular Weight	Key Structural Differences
Target Compound	3,4-Dimethoxybenzoate	C₃₉H₃₃N₃O₇S*	~707.75*	Reference compound for comparison.
BB92187	3,4-Diethoxybenzoate	C₂₂H₂₂N₂O₆S	442.48	Ethoxy groups replace methoxy, increasing lipophilicity.
BI64340	3-Methoxybenzoate	C₁₉H₁₆N₂O₅S	384.41	Single methoxy group; reduced steric bulk.
BI64532	2-(2-Fluorophenoxy)acetate	C₁₉H₁₅FN₂O₅S	402.40	Fluorophenoxy group introduces electronegativity.

*Note: Exact molecular formula and weight for the target compound are inferred from analogs and structural analysis.

Physicochemical and Biochemical Implications

• Electron Effects: The fluorophenoxy group in BI64532 introduces electronegativity, which may strengthen hydrogen bonding or dipole interactions in biological systems .
• Steric Hindrance : The dimethoxybenzoate in the target compound provides moderate steric bulk compared to the smaller 3-methoxybenzoate (BI64340), possibly affecting binding pocket compatibility .

Potential Biochemical Interactions

• Corrinoid-Dependent Enzymes: 3,4-Dimethoxybenzoate derivatives are substrates for methyltransferases in acetogenic bacteria, hinting at possible roles in C1 metabolism modulation .
• Chromen-4-one Systems : Compounds like those in (4-oxo-4H-chromen derivatives) share electron-deficient aromatic systems, which may interact similarly with biological targets despite scaffold differences .

Biological Activity

6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate is a synthetic organic compound that has garnered attention for its potential biological activities. Its complex structure, which includes a pyrimidine ring, a pyran ring, and a benzoate moiety, suggests diverse mechanisms of action that may be beneficial in pharmacological applications.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{18}\text{H}_{18}\text{N}_{2}\text{O}_{5}\text{S}$$

The biological activity of this compound is hypothesized to arise from its ability to interact with various molecular targets within biological systems. Potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could modulate receptor activity, influencing signal transduction pathways.
• Antioxidant Activity : The presence of sulfur and carbonyl groups may contribute to its antioxidant properties.

Antimicrobial Activity

Research has indicated that compounds similar to 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate exhibit significant antimicrobial properties. For instance, studies have shown that related compounds demonstrate moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis .

Compound	Bacterial Strain	Activity Level
Compound A	Salmonella typhi	Strong
Compound B	Bacillus subtilis	Moderate

Antioxidant Activity

The compound's potential antioxidant properties have also been explored. In vitro assays suggest that it can scavenge free radicals, thus providing protection against oxidative stress . This activity is crucial for developing therapeutic agents aimed at diseases linked to oxidative damage.

Case Studies and Research Findings

• In Silico Studies : Molecular docking studies have been conducted to predict the interaction of the compound with target proteins. These studies suggest favorable binding affinities, indicating potential efficacy as a therapeutic agent .
• Pharmacokinetics : Understanding the pharmacokinetic profile of this compound is essential for evaluating its bioavailability and therapeutic potential. Preliminary studies indicate that it may possess favorable absorption characteristics, although further research is required to confirm these findings .
• Toxicity Assessments : Initial toxicity evaluations suggest that the compound exhibits low toxicity levels in cellular models, making it a candidate for further development in drug formulation .